Cas no 1871611-11-8 (2-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]ethan-1-amine)

• Product Name: 2-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]ethan-1-amine
• CAS No: 1871611-11-8
• MF: C₉H₁₁N₅
• MW: 189.217140436172
• CID: 5045511
• Update Time: 2025-10-17

2-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(pyrimidin-2-yl)-1H-pyrazol-4-yl]ethan-1-amine
• 2-(1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl)ethan-1-amine
• 2-(1-pyrimidin-2-ylpyrazol-4-yl)ethanamine
• 2-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]ethan-1-amine

• Inchi： 1S/C9H11N5/c10-3-2-8-6-13-14(7-8)9-11-4-1-5-12-9/h1,4-7H,2-3,10H2
• InChI Key： YSMXEYHYXGWDSC-UHFFFAOYSA-N
• SMILES： N1(C2N=CC=CN=2)C=C(C=N1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• XLogP3: -0.2
• Topological Polar Surface Area: 69.6

Additional information on 2-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]ethan-1-amine

Comprehensive Overview of 2-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]ethan-1-amine (CAS No. 1871611-11-8)

The compound 2-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]ethan-1-amine (CAS No. 1871611-11-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine and pyrazole hybrid core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or ligand for receptor modulation, given its ability to interact with biological targets selectively.

In recent years, the demand for heterocyclic compounds like 2-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]ethan-1-amine has surged due to their versatility in medicinal chemistry. The compound's amine functional group enhances its solubility and reactivity, making it suitable for further derivatization. This aligns with the growing trend of fragment-based drug design, where small molecules are optimized to improve binding affinity and pharmacokinetic properties.

The synthesis of CAS No. 1871611-11-8 involves multi-step organic reactions, often starting from pyrimidine-2-carboxylic acid or its derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methods are frequently discussed in academic forums and industry publications, reflecting the compound's relevance in modern synthetic chemistry.

One of the most searched questions about 2-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]ethan-1-amine is its role in cancer research. Preliminary studies suggest its potential to inhibit specific tyrosine kinases, which are often overexpressed in malignant cells. This has led to increased interest from biotech companies exploring targeted therapies. Additionally, its low toxicity profile in preclinical models makes it a promising candidate for further investigation.

Another hot topic is the compound's application in neurodegenerative disease research. The pyrimidine-pyrazole backbone has shown affinity for certain G-protein-coupled receptors (GPCRs), which play a critical role in neurological pathways. Researchers are investigating its potential to modulate dopamine or serotonin receptors, offering new avenues for treating conditions like Parkinson's or depression.

From a commercial perspective, CAS No. 1871611-11-8 is available through specialized chemical suppliers, often labeled as a research-grade compound. Its price and availability fluctuate based on demand, particularly from academic institutions and pharmaceutical R&D departments. Quality control measures, such as HPLC purity testing and NMR characterization, are critical to ensure consistency for experimental use.

In summary, 2-[1-(Pyrimidin-2-yl)-1H-pyrazol-4-yl]ethan-1-amine represents a fascinating intersection of chemistry and biology. Its structural features and functional groups make it a versatile tool for drug discovery, while its potential therapeutic applications continue to drive scientific curiosity. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics.